Cas no 1421691-20-4 (4-Chloro-2-(methylthio)-5-nitropyrimidine)

• Product Name: 4-Chloro-2-(methylthio)-5-nitropyrimidine
• CAS No: 1421691-20-4
• MF: C₅H₄ClN₃O₂S
• MW: 205.622158050537
• CID: 2092178
• PubChem ID: 84820127
• Update Time: 2025-04-21

4-Chloro-2-(methylthio)-5-nitropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(methylthio)-5-nitropyrimidine
• DB-241663
• SCHEMBL2460648
• 1421691-20-4
• 4-chloro-2-methylsulfanyl-5-nitropyrimidine
• G79899
• SB59293

• MDL： MFCD28101776
• Inchi： 1S/C5H4ClN3O2S/c1-12-5-7-2-3(9(10)11)4(6)8-5/h2H,1H3
• InChI Key： HXEWSUSUUWMNRB-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)SC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.9712752g/mol
• Monoisotopic Mass: 204.9712752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 96.9Ų